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Compound of Interest

Compound Name: 4-(Methylamino)pyridine

Cat. No.: B057530

For Researchers, Scientists, and Drug Development Professionals

Core Identity and Structure

4-(Methylamino)pyridine, a substituted pyridine derivative, is a valuable compound in
synthetic organic chemistry, primarily recognized for its role as a nucleophilic catalyst.

e CAS Number: 1121-58-0[1]

e Chemical Formula: CeHsN-2

o |[UPAC Name: N-Methylpyridin-4-amine
e Synonyms: 4-MAP

The structure of 4-(Methylamino)pyridine consists of a pyridine ring substituted at the 4-
position with a methylamino group. This substitution pattern is crucial for its chemical reactivity.

Molecular Structure:

Chemical structure of 4-(Methylamino)pyridine.

Physicochemical Properties
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A summary of the key physicochemical properties of 4-(Methylamino)pyridine is presented in
the table below.

Property Value Reference

Molecular Weight 108.14 g/mol [1]

Appearance Solid

Melting Point 124-125 °C

Boiling Point 100 °C at 0.1 mmHg

Solubility Soluble in water, acetone,

ethanol, ether, and benzene.

Synthesis

A general synthetic route to 4-(methylamino)pyridine involves the reaction of 4-aminopyridine
with a methylating agent.

4-Aminopyridine
Methylating Agent
(e.g., Methanol)

General Synthesis Workflow for 4-(Methylamino)pyridine

Reaction
(High Temperature/Pressure)

Click to download full resolution via product page

General synthesis workflow.

Applications in Organic Synthesis: Nucleophilic
Catalysis

4-(Methylamino)pyridine is primarily utilized as a nucleophilic catalyst in a variety of organic
transformations, most notably in acylation reactions. Its catalytic activity is attributed to the
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nucleophilicity of the pyridine nitrogen, which is enhanced by the electron-donating
methylamino group.

Mechanism of Catalysis in Acylation

The catalytic mechanism of 4-(methylamino)pyridine in acylation is analogous to that of the

well-studied 4-(dimethylamino)pyridine (DMAP). The reaction proceeds through the formation
of a highly reactive N-acylpyridinium intermediate.

Catalytic Cycle of 4-(Dialkylamino)pyridine in Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 4-
(Methylamino)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057530#4-methylamino-pyridine-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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